N-(2-ethylphenyl)-3-(2-nitrophenyl)acrylamide

• IUPAC Name: (E)-N-(2-ethylphenyl)-3-(2-nitrophenyl)prop-2-enamide
• InChI: InChI=1S/C17H16N2O3/c1-2-13-7-3-5-9-15(13)18-17(20)12-11-14-8-4-6-10-16(14)19(21)22/h3-12H,2H2,1H3,(H,18,20)/b12-11+
• InChI Key: SBBFBWQCBUXRJN-VAWYXSNFSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)C=CC2=CC=CC=C2[N+](=O)[O-]
• Isomeric SMILES: CCC1=CC=CC=C1NC(=O)/C=C/C2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C17H16N2O3
• Molecular Weight: 296.32 g/mol

Description

N-(2-ethylphenyl)-3-(2-nitrophenyl)acrylamide, commonly known as ENA, is a chemical compound that has gained significant attention in scientific research due to its unique properties. ENA is a yellow crystalline powder that is soluble in organic solvents such as chloroform and methanol. It has a molecular weight of 307.32 g/mol and a melting point of 205-207°C.

Mechanism of Action

The mechanism of action of ENA is not fully understood, but it is believed to involve the formation of covalent bonds with proteins and other biomolecules. This can lead to changes in the structure and function of these molecules, which can in turn affect cellular processes such as signaling and metabolism.
Biochemical and Physiological Effects:
ENA has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of neurotransmitters. It has also been shown to have anti-inflammatory and antioxidant properties, which may make it useful in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of ENA is its strong fluorescence properties, which make it an ideal candidate for use as a fluorescent probe in biological imaging. However, ENA also has some limitations. It is relatively unstable in aqueous solutions, which can make it difficult to work with in certain experiments. Additionally, its synthesis method can be complex and time-consuming, which can limit its availability for certain applications.

Future Directions

There are a number of future directions for research on ENA. One area of interest is in the development of new fluorescent probes based on ENA. Researchers are also interested in exploring the potential therapeutic applications of ENA, particularly in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Finally, there is interest in developing new synthesis methods for ENA that are more efficient and scalable, which could make it more widely available for research and commercial applications.
Conclusion:
In conclusion, ENA is a chemical compound that has gained significant attention in scientific research due to its unique properties. It has been shown to have potential applications in various fields of research, including the development of fluorescent probes and the treatment of neurodegenerative diseases. While there are some limitations to its use, there are also many opportunities for future research and development.

Synthesis Methods

The synthesis of ENA involves the reaction between 2-nitroacetophenone and 2-ethylphenyl isocyanate. The reaction is carried out in the presence of a base such as potassium carbonate and a solvent such as acetonitrile. The product is then purified by recrystallization from a suitable solvent. The yield of ENA is typically around 60-70%.

Scientific Research Applications

ENA has been extensively studied for its potential applications in various fields of scientific research. One of the most promising areas of research is in the development of fluorescent probes for biological imaging. ENA has been shown to exhibit strong fluorescence properties, making it an ideal candidate for use as a fluorescent probe. It has been used to visualize the distribution of proteins and lipids within cells, as well as to monitor changes in intracellular calcium levels.